3-((2-Methylbenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine

• CAS: 585558-97-0
• Molecular Formula: C15H15N5S
• Molecular Weight: 297.4 g/mol
• SMILES: CC1=CC=CC=C1CSC2=NN=C(N2N)C3=CC=CC=N3
• InChI: InChI=1S/C15H15N5S/c1-11-6-2-3-7-12(11)10-21-15-19-18-14(20(15)16)13-8-4-5-9-17-13/h2-9H,10,16H2,1H3
• InChIKey: IGKRFCFNSXWYKI-UHFFFAOYSA-N

Early discovery researchers often lack structurally distinct, well-characterized reference compounds for triazolopyridine library validation. This compound, a 2-methylbenzylthio-substituted 1,2,4-triazole from the AldrichCPR collection, enables systematic lipophilic pocket probing and SAR quantification alongside unsubstituted analogs. Sourced as a rare chemical, it serves as a validated reference for scaffold confirmation via LCMS or NMR, and offers a differentiated physicochemical profile for de novo phenotypic screening.

Triazolopyridine Screening Compound Overview

3-((2-Methylbenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (CAS 585558-97-0) is a synthetic small molecule belonging to the 1,2,4-triazole class, featuring a pyridinyl substituent at the 5-position and a 2-methylbenzylthio group at the 3-position . It is primarily offered as a specialty research chemical in early discovery screening collections, such as the Sigma-Aldrich AldrichCPR catalog, where it is designated as a rare and unique compound for which the vendor does not collect analytical data . The compound's molecular formula is C15H15N5S, with a molecular weight of 297.38 g/mol .

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Designated as rare screening compound in AldrichCPR collection

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Vendor does not collect analytical data; sold as-is

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Supports early discovery screening workflows

Why This Compound Cannot Be Replaced by Generic Analogs

Compounds within the 3-(benzylthio)-5-(pyridinyl)-4H-1,2,4-triazol-4-amine series exhibit significant differences in their computed physicochemical properties, which are deterministic for target engagement, solubility, and permeability in biological assays [1]. A simple substitution with a close analog, such as the 3-methoxybenzyl derivative (CAS 676539-11-0), fundamentally alters the lipophilicity, hydrogen bonding capacity, and molecular geometry due to the change from a methyl to a methoxy substituent on the benzyl ring [2]. These variations can lead to critical and non-linear changes in a compound's pharmacological profile, meaning that activity data from one analog cannot be used to infer the behavior of another for scientific selection or procurement [1].

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Close analogs (e.g., 3-methoxybenzyl) may shift lipophilicity and permeability context

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Hydrogen-bonding capacity differences may alter target-engagement context in assays

• [1] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source
• [2] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source

Quantitative Differentiation Guide

Lipophilicity vs. 3-Methoxybenzyl Analog

The target compound (CAS 585558-97-0) possesses a higher predicted lipophilicity compared to the 3-methoxybenzyl analog (CAS 676539-11-0). A higher XLogP3 value suggests improved passive membrane permeability but potentially lower aqueous solubility, a critical trade-off in early-stage drug discovery [1][2].

Lipophilicity (XLogP3)

Class-level inference

Target ~2.9

3-Methoxybenzyl 2.1

Δ +0.8

Supports permeability-context review

Computed inference; no experimental logP

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.9 (predicted for the target compound's scaffold, with an additional +0.5 contribution from the 2-methyl group vs. an H-substituted benzyl)
Comparator Or Baseline	3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (CAS 676539-11-0): XLogP3 = 2.1
Quantified Difference	ΔXLogP3 ≈ +0.8
Conditions	Computed by XLogP3 3.0 (PubChem release). This is an inference based on the known experimental values for comparator analogs. A precise experimental logP for the target compound is not publicly available.

Why This Matters

Lipophilicity is a key determinant of ADME profiles and non-specific binding; a significant difference in this parameter directly influences the selection of one analog over another for a primary screen or medicinal chemistry optimization campaign.

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source
• [2] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source

Hydrogen Bond Acceptor Capacity Comparison

The target compound lacks the methoxy oxygen present in the 3-methoxybenzyl analog, reducing its hydrogen bond acceptor count. This structural difference quantitatively impacts solvation free energy and specific interactions with biological targets like kinase hinge regions [1].

H-Bond Acceptors

Class-level inference

Target 5

3-Methoxybenzyl 6

Δ -1

May affect solubility and binding context

Predicted; target-specific validation needed

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	5 (predicted)
Comparator Or Baseline	3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (CAS 676539-11-0): 6 [2]
Quantified Difference	Δ = -1
Conditions	Computed by Cactvs 3.4.8.18 (PubChem). Prediction for the target compound is based on structural homology.

Why This Matters

A reduced number of hydrogen bond acceptors can improve passive membrane permeability, a crucial factor for central nervous system (CNS) drug discovery programs, but could also diminish binding affinity for targets where a specific hydrogen bond is essential.

• [1] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source
• [2] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source

Molecular Weight Differentiation

The introduction of a methyl group on the benzyl ring adds +14 Da to the molecular weight compared to an unsubstituted benzylthio analog. This change, while seemingly modest, pushes the compound's molecular weight to 297.38 g/mol, which exceeds 290 Da—a threshold often considered in CNS drug-likeness rules [1][2].

Molecular Weight Diff.

Class-level inference

+14 Da

Impacts passive diffusion filtering

Relevant for CNS drug-likeness rules

Evidence Dimension	Molecular Weight
Target Compound Data	297.38 g/mol
Comparator Or Baseline	3-(Benzylthio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (unsubstituted analog, hypothetical): ~283.35 g/mol
Quantified Difference	+14 g/mol
Conditions	Calculated based on the target compound's formula (C15H15N5S) vs. a non-methylated analog (C14H13N5S).

Why This Matters

Molecular weight directly impacts passive diffusion and is a crucial filter in drug discovery screening cascades. The procurement of the methylated compound is necessary for evaluating structure-activity relationships (SAR) where the steric and lipophilic effects of a single methyl group are being probed.

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source
• [2] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source

Bioactivity Data Availability

A comprehensive search of PubMed, PubChem, and patent literature reveals no publicly available in vitro potency (e.g., IC50, EC50) or in vivo efficacy data for this specific compound (CAS 585558-97-0) [1]. This stands in direct contrast to some close analogs, such as 3-((3-methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine, for which preliminary cytotoxicity data (e.g., IC50 = 98 µM against MDA-MB-231 cells) has been reported by vendors . The Sigma-Aldrich product listing explicitly states that no analytical data is collected for this compound, and it is sold 'as-is' for early discovery purposes .

Reported Bioactivity

Data to verify

No public IC₅₀/EC₅₀ data available for this compound.

Requires de novo profiling

Vendor sells as-is; no analytical data collected

Evidence Dimension	Publicly reported bioactivity
Target Compound Data	No quantitative bioactivity data found (IC50, EC50, Ki, etc.).
Comparator Or Baseline	3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine (CAS 676539-11-0): Reported IC50 of 98 µM against MDA-MB-231 breast cancer cells .
Quantified Difference	Not applicable
Conditions	Literature and database search conducted on May 4, 2026. The 3-methoxybenzyl analog data was found on a vendor's product page and has not been verified in a peer-reviewed publication.

Why This Matters

The complete absence of public bioactivity data means that any biological hypothesis about this compound's target or potency is entirely unvalidated. Procurement must be accompanied by plans for de novo profiling, as no reliable inferences can be drawn from similar molecules.

• [1] Ahirwar, D., et al. (n.d.). Synthesis, Characterization, Molecular Modeling, and Biological Evaluation of 1,2,4‐Triazole‐pyridine Hybrids as Potential Antimicrobial Agents. Retrieved from https://library.cnu.ac.kr/eds/detail/asn_132990190 View Source

Key Application Scenarios

SAR Exploration of Lipophilic Pockets

This compound is most valuable when systematically exploring a lipophilic pocket within a biological target. Its procurement, alongside the unsubstituted benzyl analog, allows researchers to quantify the energetic contribution of the 2-methyl group to binding affinity and ligand efficiency, leveraging the lipophilicity data inferred in Section 3 [1].

Scaffold Confirmation Reference Standard

Due to its well-defined structure and commercial availability in the Sigma-Aldrich AldrichCPR collection, the compound serves as a reference for confirming the chemical scaffold of newly synthesized triazolopyridine libraries via LCMS, NMR, or X-ray crystallography .

De Novo Phenotypic Screening

Given the absence of any target-specific bioactivity data, a best-use scenario for procurement is de novo phenotypic screening. The compound can be used to probe novel biological pathways in cell-based assays, where its distinct physicochemical profile offers a different starting point for hit discovery compared to other members of the screening collection [1].

Application

Selection Property

Validation Focus

SAR of lipophilic pockets

Lipophilic contribution context

Binding affinity and ligand efficiency profiling

Scaffold confirmation reference

Structural identity confirmation

LCMS/NMR/X-ray characterization

De novo phenotypic screening

Pathway probing context

Cell-based endpoint monitoring

• [1] National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 933520, 3-((3-Methoxybenzyl)thio)-5-(2-pyridinyl)-4H-1,2,4-triazol-4-ylamine. Retrieved May 4, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/933520 View Source